Cas no 3080-20-4 (beta-Anhydrouzarigenin)

beta-Anhydrouzarigenin Properties

Names and Identifiers

• beta-Anhydrouzarigenin
• β-anhydroepidigitoxigenin
• β-Anhydrouzarigenin
• 3beta-Hydroxy-5alpha-carda-14,20(22)-dienolide
• [ "β-Anhydroepidigitoxigenin" ]
• W2316
• 3080-20-4
• 4-[(3S,5S,8R,9S,10S,13R,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• AKOS032948830
• +Expand

• InChIKey： DPDKGFZJWHLPLO-UENNAJKTSA-N
• Inchi： 1S/C23H32O3/c1-22-10-7-15(24)13-14(22)3-4-16-18-5-6-19(17-9-12-26-21(17)25)23(18,2)11-8-20(16)22/h5,9,14-16,19-20,24H,3-4,6-8,10-13H2,1-2H3/t14-,15-,16-,19+,20-,22-,23-/m0/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C3=C([H])C([H])([H])[C@]([H])(C4C(=O)OC([H])([H])C=4[H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 356.23500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 356.23514488g/mol
• Heavy Atom Count: 26
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 4.40950
• PSA: 46.53000
• Boiling Point: 537.4±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 217.0±22.9 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3